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Compound of Interest

2,5-Dimethoxybenzaldehyde
Compound Name:

oxime
CAS No.: 34967-19-6
Cat. No.: B3131208

Get Quote

Executive Safety Summary

2,5-Dimethoxybenzaldehyde oxime is an organic derivative often used as a chemical
intermediate in the synthesis of phenethylamines and other bioactive compounds.[1] Unlike its
stable aldehyde precursor, the oxime moiety introduces specific thermal and chemical
instabilities that dictate its disposal pathway.

¢ Primary Hazard: Thermal decomposition.[2] Oximes can undergo exothermic Beckmann
rearrangements or dehydration reactions at elevated temperatures, posing a runaway
reaction risk.

» Disposal Strategy:High-temperature incineration via a licensed hazardous waste contractor
is the only recommended disposal method.

+ Contraindication: Do NOT attempt bulk acid hydrolysis in the laboratory. This generates
hydroxylamine, which forms unstable, explosive salts.
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Chemical Profile & Hazard Identification

Understanding the molecule is the first step in safe disposal. The methoxy groups at positions 2
and 5 add electron density to the ring, potentially lowering the activation energy for electrophilic
aromatic substitutions or rearrangements.

Parameter Data

Chemical Name 2,5-Dimethoxybenzaldehyde oxime

CAS Number 34967-19-6

Molecular Formula CoH11NOs

Molecular Weight 181.19 g/mol

Physical State Solid (typically off-white to yellow crystals)

Warning H315 (Skin Irrit.), H319 (Eye Irrit.),
H335 (Resp.[1][3][4][5][6] Irrit.)

GHS Classification

Decomposition Risk. Benzaldehyde oximes
Thermal Hazard D
exhibit significant exotherms >100°C.

Critical Reactivity Note

Oximes are weak acids and weak bases. In the presence of strong acids and heat, they
hydrolyze to regenerate the parent aldehyde and hydroxylamine. Hydroxylamine is cytotoxic
and mutagenic, and its salts (e.g., hydroxylammonium chloride) are shock-sensitive explosives
when dry. Therefore, waste streams must remain basic or neutral to prevent accidental
hydrolysis.

Waste Classification Logic

Proper regulatory classification ensures compliance with RCRA (Resource Conservation and
Recovery Act) and local environmental laws.

Decision Matrix: Waste Coding

The following logic flow determines the appropriate waste tag for your container.
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Start: Waste Identification

Is the waste pure/unused solid?

No (Mixture)

Classify as: Non-RCRA Regulated

o . 2
IS alselve] 1o salveni? Organic Solid (Toxic/Irritant)

Identify Solvent Flashpoint

Flashpoint < 60°C Halogenated
(e.g., Acetone, MeOH) \(e.g., DCM, Chloroform)

Classify as: D001 (Ignitable) Classify as: Halogenated Solvent

+ Toxic Organic (e.g., FO02) + Toxic

Click to download full resolution via product page

Figure 1: Regulatory decision matrix for classifying oxime waste streams.

Operational Disposal Procedures
Protocol A: Solid Waste Disposal (Primary Stream)

Applicability: Expired pure chemicals, recrystallization mother liquors (dried), or contaminated
solid consumables.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if
possible to prevent breakage during transport.
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» Segregation: Do not mix with strong oxidizing agents (e.qg., nitric acid, permanganates) or
strong acids.

e Labeling:
o Chemical Name: 2,5-Dimethoxybenzaldehyde oxime.[7][8]
o Hazard Checkbox: Toxic, Irritant.[6]

o Storage: Store in a cool, dry secondary containment area away from direct sunlight (UV can
induce geometric isomerization or slow degradation).

Protocol B: Liquid Waste (Solvent Mixtures)

Applicability: Reaction mixtures or filtrates.

o Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do
not put acetone solutions in a drum designated for corrosives).

e pH Control: Check the pH of the solution.

o If Acidic (pH < 5): Neutralize carefully with Sodium Bicarbonate (NaHCOs) to pH 6-8. This
prevents acid-catalyzed hydrolysis during storage.

o Transfer: Pour into the appropriate solvent waste stream (Halogenated vs. Non-
Halogenated).

» Documentation: Log the approximate concentration of the oxime on the waste tag.

Protocol C: Glassware Decontamination (Cleaning
Residues)

Applicability: Cleaning flasks contaminated with trace amounts.

» Rinse 1: Rinse glassware with Acetone or Ethanol. Collect this rinse as Hazardous Organic
Waste (Protocol B).

e Rinse 2: Wash with warm soapy water.
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 Validation: No specific deactivation is required for trace residues after the solvent rinse.

Emergency Response: Spill Protocol

In the event of a benchtop spill, immediate action prevents exposure and contamination
spread.

4a. Wet Sweep Method
(Avoid Dust)

Solid Spill?

5. Double Bag in
Polyethylene Bags

6. Label as Hazardous Waste

1. Assess Volume & Risk 2. Don PPE: . Isolate Area
(Is it > 10g?) Nitrile Gloves, Goggles, Lab Coat Incre lati

4b. Apply Inert Absorbent
(Vermiculite/Sand)

Liquid/Solvent Spill?

Click to download full resolution via product page
Figure 2: Step-by-step spill remediation workflow.

Technical Note on "Wet Sweep": If the solid is dry powder, dampen a paper towel with water or
ethanol and place it over the powder before sweeping. This prevents the generation of airborne
dust, which is a respiratory irritant (H335).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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